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Compound of Interest

Compound Name: N-Boc-sitagliptin

Cat. No.: B585137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Boc-sitagliptin, a key intermediate in
the synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor, sitagliptin. The document outlines
its fundamental physicochemical properties, detailed synthesis protocols, and relevant
analytical methodologies, serving as a critical resource for professionals in pharmaceutical
research and development.

Physicochemical Properties of N-Boc-Sitagliptin

N-Boc-sitagliptin, chemically known as tert-butyl N-[(2R)-4-0x0-4-[3-(trifluoromethyl)-6,8-
dihydro-5H-[1][2][3]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yljcarbamate, is
a protected form of sitagliptin.[1] The tert-butoxycarbonyl (Boc) protecting group on the primary
amine allows for selective reactions at other sites of the molecule during the synthesis of
sitagliptin.[1]

Quantitative data for N-Boc-sitagliptin is summarized in the table below for easy reference
and comparison.
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Property Value Source(s)
Molecular Formula C21H23F6sN5s0s3

Molecular Weight 507.4 g/mol

Alternate Molecular Weight 507.43 g/mol

CAS Number 486460-23-5

PubChem CID 46836576

Synthesis of N-Boc-Sitagliptin: Experimental
Protocol

The synthesis of N-Boc-sitagliptin is a crucial step in the overall manufacturing process of
sitagliptin. Several synthetic routes have been developed, often involving the coupling of key
intermediates. Below is a detailed methodology for a common synthesis approach.

A key synthetic route to N-Boc-sitagliptin involves the coupling of (3R)-3-[N-(tert-
butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid with 3-(trifluoromethyl)-5,6,7,8-
tetrahydro-triazolo[4,3-a]pyrazine hydrochloride.

Materials and Reagents:

(3R)-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid
o 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-triazolo[4,3-a]pyrazine hydrochloride
e Coupling agents (e.g., EDC)

e Solvents (e.g., Dichloromethane, N,N-Dimethylformamide)

e Base (e.g., Sodium carbonate)

o Ethyl acetate

¢ Brine solution
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Sodium sulfate (NazSOa)

Procedure:

Amide Coupling: The synthesis begins with the amide coupling of (3R)-3-[N-(tert-
butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid and 3-(trifluoromethyl)-5,6,7,8-
tetrahydro-triazolo[4,3-a]pyrazine hydrochloride. This reaction is typically carried out in the
presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
in a suitable solvent like dichloromethane.

Work-up and Extraction: Following the coupling reaction, an aqueous work-up procedure is
employed. This often involves the removal of the reaction solvent (e.g., N,N-
dimethylformamide) under reduced pressure. The reaction mixture is then basified, for
instance with a sodium carbonate solution, and the product is extracted into an organic
solvent such as ethyl acetate.

Washing and Drying: The combined organic phases are washed with brine to remove any
remaining aqueous impurities. The organic layer is then dried over an anhydrous salt like
sodium sulfate (Na2S0a).

Isolation: The solvent is evaporated to yield the crude N-Boc-sitagliptin. Further purification
can be achieved through techniques such as chromatography if necessary.

Analytical Methodologies

A variety of analytical techniques are employed to quantify and characterize sitagliptin and its

intermediates, including N-Boc-sitagliptin. These methods are crucial for ensuring the quality

and purity of the final active pharmaceutical ingredient. Commonly used techniques include:

High-Performance Liquid Chromatography (HPLC)
High-Performance Thin Layer Chromatography (HPTLC)
Liquid Chromatography-Mass Spectrometry (LC-MS)

Ultraviolet-Visible (UV-Vis) Spectroscopy
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Synthesis Workflow Diagram

The following diagram illustrates a generalized workflow for the synthesis of N-Boc-sitagliptin.

Starting Materials

(3R)-3-[N-(tert-butoxycarbonyl)amino]-4- 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-
(2,4,5-trifluorophenyl)butanoic acid [1,2,4]triazolo[4,3-a]pyrazine HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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